Cas no 404-53-5 (Carbamic acid, (4-methoxyphenyl)-, 2-fluoroethyl ester)

• Product name: Carbamic acid, (4-methoxyphenyl)-, 2-fluoroethyl ester
• CAS No: 404-53-5
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 1512378
• PubChem ID: 85813641

Carbamic acid, (4-methoxyphenyl)-, 2-fluoroethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-methoxyphenyl)-, 2-fluoroethyl ester
• DTXSID701211348
• 404-53-5

• Inchi： InChI=1S/C10H12FNO3/c1-14-9-4-2-8(3-5-9)12-10(13)15-7-6-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： JHMWJYIKXABGMS-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)NC(=O)OCCF

Computed Properties

• Exact Mass: 213.08016
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56